2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one
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Description
2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C18H31N3O and its molecular weight is 305.466. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Pharmacokinetics
- Metabolism and Disposition in Humans : The study of metabolic pathways and pharmacokinetics is crucial for understanding how drugs and compounds are processed in the body. For example, the metabolism of L-735,524, a potent HIV-1 protease inhibitor, was examined by analyzing its metabolites in human urine. This type of research is critical for drug development, as it helps identify metabolic products and potential interactions within the body (Balani et al., 1995).
Anticancer Research
- Cytotoxic and Anticancer Agents : Research into anticancer agents, such as the study of TZT-1027, a dolastatin 10 analogue, focuses on assessing the efficacy and safety of compounds that inhibit cancer cell growth. This particular study evaluated dose-limiting toxicities and pharmacokinetics, which are fundamental aspects of cancer therapy research (de Jonge et al., 2005).
Neurological Disorders
- Treatment of Schizophrenia : Compounds like CX516, which modulates AMPA receptors, are explored for their potential in treating neurological disorders such as schizophrenia. Although the efficacy may vary, these studies contribute to our understanding of alternative treatment pathways (Marenco et al., 2002).
Environmental and Occupational Health
- Exposure to Agricultural Chemicals : Research into compounds like pirimicarb and their metabolites in human urine helps assess exposure levels and potential health risks in agricultural settings. Such studies are essential for developing safety guidelines and exposure limits (Hardt et al., 1999).
Antithrombotic Effects
- Hemodialysis and Anticoagulation : Compounds like MD 805 show promise in reducing platelet activation during hemodialysis, illustrating the diverse applications of chemical compounds in medical treatments beyond direct disease therapy (Matsuo et al., 1986).
properties
IUPAC Name |
2,2-dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H31N3O/c1-5-8-19-11-13-20(14-12-19)15-16-6-9-21(10-7-16)17(22)18(2,3)4/h1,16H,6-15H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXILBIXOUKVLTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC(CC1)CN2CCN(CC2)CC#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.